Telluric acid dihydrate

Specification

• Molecular Formula: H6O6Te
• Molecular Weight: 229.6 g/mol
• IUPAC Name: telluric acid;dihydrate
• Standard InChI: InChI=1S/H2O4Te.2H2O/c1-5(2,3)4;;/h(H2,1,2,3,4);2*1H2
• Standard InChI Key: VCYUGZHEVVXOPD-UHFFFAOYSA-N
• SMILES: O.O.O[Te](=O)(=O)O
• Canonical SMILES: O.O.O[Te](=O)(=O)O

Introduction

Structural Characteristics and Molecular Composition

Telluric acid dihydrate is formally recognized as $\text{H}_2\text{TeO}_4 \cdot 2\text{H}_2\text{O}$, though its molecular formula is often simplified to $\text{H}_6\text{O}_6\text{Te}$ to reflect the coordination of tellurium with hydroxyl and water groups. The compound crystallizes in a monoclinic or rhombohedral lattice, depending on hydration conditions, with tellurium occupying a central octahedral geometry bonded to six oxygen atoms. This configuration is analogous to orthotelluric acid ($\text{H}_6\text{TeO}_6$), though the dihydrate incorporates two additional water molecules into its structure.

Hydration States and Polymorphism

The dihydrate form is one of several hydration states of telluric acid. Crystallization below 10°C yields a tetrahydrate ($\text{H}_6\text{TeO}_6 \cdot 4\text{H}_2\text{O}$), whereas the dihydrate predominates under standard conditions. Structural studies of rubidium tellurate ($\text{Rb}_6[\text{TeO}_5][\text{TeO}_4]$) confirm the presence of tellurate ions ($\text{TeO}_4^{2-}$) in the solid state, suggesting similar anionic arrangements in hydrated forms.

Table 1: Comparative Structural Properties of Telluric Acid Derivatives

Property	Telluric Acid Dihydrate	Orthotelluric Acid ($\text{H}_6\text{TeO}_6$)
Molecular Formula	$\text{H}_6\text{O}_6\text{Te}$	$\text{H}_6\text{TeO}_6$
Crystal System	Monoclinic/Rhombohedral	Rhombohedral
Density (g/cm³)	3.07–3.16	3.07 (anhydrous)
Melting Point (°C)	136	Decomposes above 100°C

Synthesis and Preparation Methods

The synthesis of telluric acid dihydrate involves oxidizing tellurium or tellurium dioxide ($\text{TeO}_2$) with potent oxidizing agents. A representative reaction utilizes hydrogen peroxide ($\text{H}_2\text{O}_2$):

$$\text{TeO}_2 + \text{H}_2\text{O}_2 + 2\text{H}_2\text{O} \rightarrow \text{Te(OH)}_6 \rightarrow \text{H}_2\text{TeO}_4 \cdot 2\text{H}_2\text{O}$$

Chromium trioxide ($\text{CrO}_3$) and sodium peroxide ($\text{Na}_2\text{O}_2$) are alternative oxidants, though $\text{H}_2\text{O}_2$ is preferred for its environmental benignity. Post-synthesis, slow evaporation or cooling of the reaction mixture facilitates crystallization. For instance, maintaining temperatures below 10°C favors tetrahydrate formation, while ambient conditions yield the dihydrate.

Purification and Isolation

Purification involves recrystallization from aqueous solutions, with the dihydrate’s solubility (0.1 g/mL) enabling efficient separation from impurities. Advanced techniques like vacuum drying ensure the removal of residual moisture, preserving the compound’s stoichiometry.

Physical and Chemical Properties

Physical Properties

Telluric acid dihydrate is a colorless, crystalline solid with a density of 3.07–3.16 g/cm³. It melts at 136°C and decomposes at 160°C, releasing water vapor and forming tellurium trioxide ($\text{TeO}_3$). The compound is hygroscopic, necessitating storage in desiccators to prevent deliquescence.

Table 2: Key Physical Properties

Property	Value
Molecular Weight	229.64 g/mol
Density	3.07–3.16 g/cm³
Melting Point	136°C
Boiling Point	160°C (decomposition)
Solubility in Water	0.1 g/mL

Chemical Reactivity

As a weak dibasic acid, telluric acid dihydrate dissociates in water to form hydrogen tellurate ($\text{HTeO}_4^-$) and tellurate ($\text{TeO}_4^{2-}$) ions. Its redox potential ($E^\circ = +1.02 \, \text{V}$) classifies it as a moderate oxidizing agent, though kinetic limitations reduce its reactivity compared to chlorine or selenous acid.

Reaction with strong bases (e.g., NaOH) produces tellurate salts:

$$\text{H}_2\text{TeO}_4 + 2\text{NaOH} \rightarrow \text{Na}_2\text{TeO}_4 + 2\text{H}_2\text{O}$$

Thermal decomposition above 300°C yields $\alpha$-tellurium trioxide ($\alpha \text{-TeO}_3$), a crystalline polymorph used in glass manufacturing.

Applications in Industry and Research

Telluric acid dihydrate’s primary application lies in catalysis, where it serves as a precursor for tellurium-based oxidation catalysts. These catalysts are employed in organic synthesis for the selective oxidation of alcohols and sulfides. Additionally, the compound’s hygroscopic nature makes it useful in humidity-sensitive materials and desiccant formulations. Emerging research explores its potential in photovoltaic cells, leveraging tellurium’s semiconductor properties.

Parameter	Value
ACGIH TWA	0.1 mg/m³ (as Te)
OSHA PEL	0.1 mg/m³ (as Te)

Stability and Reactivity

The compound is stable under ambient conditions but decomposes upon heating, releasing toxic tellurium oxides. It is incompatible with strong reducing agents and organic materials, posing fire risks during exothermic reactions. Storage recommendations include airtight containers in cool, dry environments away from oxidizers.

Toxicological Profile

Animal studies indicate an oral $\text{LD}_{50}$ of 385 mg/kg in rats, highlighting moderate toxicity. Tellurium accumulation in the liver and kidneys exacerbates systemic effects, necessitating biological monitoring in exposed workers.